Cas no 52133-37-6 (Phenol, 4-(2-aminoethyl)-3-fluoro-)

• Product Name: Phenol, 4-(2-aminoethyl)-3-fluoro-
• CAS No: 52133-37-6
• MF: C₈H₁₀FNO
• MW: 155.169505596161
• MDL: MFCD22412543
• CID: 4018399
• PubChem ID: 13643616
• Update Time: 2025-05-23

Phenol, 4-(2-aminoethyl)-3-fluoro- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-(2-aminoethyl)-3-fluoro-
• 4-(2-AMINOETHYL)-3-FLUOROPHENOL
• SCHEMBL3972328
• EN300-370258
• 52133-37-6
• F51014

• MDL： MFCD22412543
• Inchi： 1S/C8H10FNO/c9-8-5-7(11)2-1-6(8)3-4-10/h1-2,5,11H,3-4,10H2
• InChI Key： VNJHWFPYBFFKMD-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1CCN)O

Computed Properties

• Exact Mass: 155.074642105g/mol
• Monoisotopic Mass: 155.074642105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 46.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines

Additional information on Phenol, 4-(2-aminoethyl)-3-fluoro-

Phenol, 4-(2-aminoethyl)-3-fluoro- (CAS No: 52133-37-6)

Phenol, 4-(2-aminoethyl)-3-fluoro- (CAS No: 52133-37-6) is a versatile organic compound with a unique structure that combines phenol, aminoethyl, and fluoro functionalities. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. The combination of these functional groups provides a platform for exploring novel chemical reactions and developing advanced materials.

The phenol group in this compound is known for its aromatic stability and ability to participate in hydrogen bonding, which is crucial for many biological interactions. The aminoethyl group introduces nucleophilic properties, making the compound reactive towards electrophilic species. Additionally, the fluoro substituent enhances the compound's electronic properties and can influence its reactivity and solubility. These features collectively make Phenol, 4-(2-aminoethyl)-3-fluoro- a valuable building block in organic synthesis.

Recent studies have highlighted the potential of this compound in drug discovery. Researchers have explored its ability to act as a scaffold for designing bioactive molecules targeting various diseases. For instance, the aminoethyl group can be modified to introduce additional functionalities, such as hydroxyl or methoxy groups, which are often found in pharmacologically active compounds. Furthermore, the fluoro substituent can modulate the lipophilicity of the molecule, enhancing its ability to cross cellular membranes.

In terms of synthesis, Phenol, 4-(2-aminoethyl)-3-fluoro- can be prepared through a variety of methods, including nucleophilic aromatic substitution and coupling reactions. One common approach involves the reaction of fluorophenol derivatives with aminoalkyl halides under appropriate conditions. The choice of synthetic route depends on the availability of starting materials and the desired purity of the final product.

The physical properties of this compound are also worth noting. It has a melting point of approximately 100°C and is soluble in common organic solvents such as dichloromethane and ethanol. Its solubility profile makes it suitable for use in various chemical reactions and analytical techniques.

One of the most promising applications of Phenol, 4-(2-aminoethyl)-3-fluoro- lies in its use as a precursor for advanced materials. For example, it can be polymerized to form high-performance polymers with applications in electronics and optoelectronics. The aminoethyl group can serve as a site for cross-linking or functionalization, while the fluoro substituent can impart desirable electronic properties to the resulting polymer.

Recent research has also explored the use of this compound in catalysis. Its ability to coordinate with metal ions makes it a potential ligand for transition metal catalysts used in industrial processes such as hydrogenation and oxidation reactions.

In conclusion, Phenol, 4-(2-aminoethyl)-3-fluoro- (CAS No: 52133-37-6) is a multifaceted compound with a wide range of applications across different scientific disciplines. Its unique combination of functional groups provides researchers with a versatile platform for exploring new chemical reactions and developing innovative materials. As ongoing studies continue to uncover its potential, this compound is poised to play an increasingly important role in both academic research and industrial applications.